Ethyl 5-bromo-1-benzothiophene-2-carboxylate
Overview
Description
Ethyl 5-bromo-1-benzothiophene-2-carboxylate is a chemical compound with the molecular formula C11H9BrO2S . It has a molecular weight of 285.16 and its InChI code is 1S/C11H9BrO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3 .
Molecular Structure Analysis
The molecule is almost planar . Weak intermolecular C-H⋯O hydrogen bonding is present in the crystal structure. π-π stacking is also observed between parallel molecules .Physical And Chemical Properties Analysis
Ethyl 5-bromo-1-benzothiophene-2-carboxylate has a boiling point of 86-88°C . It is recommended to be stored at 28°C .Scientific Research Applications
Synthesis of Benzothiophenes
Ethyl 5-bromo-1-benzothiophene-2-carboxylate is used in the synthesis of benzothiophenes. A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .
Medicinal Chemistry
Benzothiophenes, which can be synthesized using Ethyl 5-bromo-1-benzothiophene-2-carboxylate, have diverse applications in medicinal chemistry . They are present in many natural products and are of great importance in the development of efficient methods for the construction of benzothiophene and its derivatives .
Materials Science
In addition to medicinal chemistry, benzothiophenes also have applications in materials science . The intermolecular coupling of aromatic substrates with alkynes presents a straightforward route that benefits from step- and atom-economy .
Anticancer Activities
Some substituted benzofurans, which are structurally similar to benzothiophenes, have shown significant anticancer activities . While this is not a direct application of Ethyl 5-bromo-1-benzothiophene-2-carboxylate, it does highlight the potential of similar compounds in medical research .
Aryne Reactions
Ethyl 5-bromo-1-benzothiophene-2-carboxylate can be used in aryne reactions with alkynyl sulfides, affording benzothiophenes . This reaction is a novel approach to form the benzothiophene scaffold from easily available alkynyl sulfides and aryne precursors .
Synthesis of Multisubstituted Benzothiophenes
The synthesis of multisubstituted benzothiophenes remains difficult due to the limited methods constructing the benzothiophene skeleton and introducing substituents . However, Ethyl 5-bromo-1-benzothiophene-2-carboxylate can be used in a novel approach to form the benzothiophene scaffold from easily available alkynyl sulfides and aryne precursors .
Safety and Hazards
properties
IUPAC Name |
ethyl 5-bromo-1-benzothiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYNBPINLQQVHBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(S1)C=CC(=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301194251 |
Source
|
| Record name | Benzo[b]thiophene-2-carboxylic acid, 5-bromo-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301194251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromo-1-benzothiophene-2-carboxylate | |
CAS RN |
13771-68-1 |
Source
|
| Record name | Benzo[b]thiophene-2-carboxylic acid, 5-bromo-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13771-68-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzo[b]thiophene-2-carboxylic acid, 5-bromo-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301194251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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